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Compound of Interest

Compound Name: Acat-IN-6

Cat. No.: B11933909 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of

Acat-IN-6, an acyl-Coenzyme A:cholesterol acyltransferase (ACAT) inhibitor. Adherence to

these guidelines is crucial due to the compound's potential hazards.

Safety and Hazard Information
Acat-IN-6 is classified with the following hazards according to the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS):

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[1].

Due to its environmental toxicity, it is imperative to prevent Acat-IN-6 from entering drains,

water courses, or the soil[1].
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling Acat-IN-6 for disposal, ensure you

are wearing appropriate PPE, including:

Safety goggles with side-shields.

Chemical-resistant gloves.

Impervious clothing (lab coat).

A suitable respirator if there is a risk of dust or aerosol formation[1].

2. Waste Collection:

Solid Waste: Collect un-used Acat-IN-6 powder and any materials grossly contaminated with

the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled, sealed container.

Liquid Waste: For solutions of Acat-IN-6, absorb the liquid with an inert, non-combustible

absorbent material such as diatomite or universal binders[1]. Place the absorbed material

into a designated, sealed waste container.

Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., alcohol).

Collect the rinsate as hazardous waste. After triple-rinsing, the container can be disposed of

as regular waste, though it is best practice to deface the label before disposal.

3. Waste Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."
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The label must include the full chemical name "Acat-IN-6" and its CAS number (454203-45-

3).

Indicate the associated hazards: "Acutely Toxic" and "Environmental Hazard."

4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents[1].

Ensure the storage area has secondary containment to prevent the spread of any potential

leaks.

5. Final Disposal:

The ultimate disposal method for Acat-IN-6 is to send it to an approved and licensed

hazardous waste disposal facility[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. Do not attempt to dispose of Acat-IN-6
through standard laboratory or municipal waste streams.

Experimental Workflow for Accidental Spill Cleanup
In the event of an accidental spill of Acat-IN-6, follow this protocol:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and

ensure adequate ventilation[1].

Contain the Spill: Use absorbent materials to contain the spill and prevent it from spreading

or entering drains[1].

Absorb the Spill: For liquid spills, cover with a finely-powdered liquid-binding material[1]. For

solid spills, carefully sweep up the material to avoid dust generation.

Decontaminate: Scrub the affected surfaces and any contaminated equipment with

alcohol[1].
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Collect Waste: Collect all contaminated materials (absorbent, cleaning materials, and

contaminated PPE) in a sealed container labeled as hazardous waste.

Dispose: Dispose of the contaminated material by following the hazardous waste disposal

procedures outlined above[1].
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Caption: Acat-IN-6 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11933909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

